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Butyrolactol B Butyrolactol B
Brand Name: Vulcanchem
CAS No.: 145144-33-8
VCID: VC0234953
InChI: InChI=1S/C27H44O9/c1-17(2)15-13-11-9-7-5-4-6-8-10-12-14-16-18(3)19(28)20(29)21(30)22(31)23(32)26-24(33)25(34)27(35)36-26/h5,7-12,14,17-26,28-34H,4,6,13,15-16H2,1-3H3/b7-5+,10-8+,11-9+,14-12+
SMILES: CC(C)CCC=CC=CCCC=CC=CCC(C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O
Molecular Formula: C27H44O9
Molecular Weight: 512.6 g/mol

Butyrolactol B

CAS No.: 145144-33-8

Main Products

VCID: VC0234953

Molecular Formula: C27H44O9

Molecular Weight: 512.6 g/mol

Butyrolactol B - 145144-33-8

CAS No. 145144-33-8
Product Name Butyrolactol B
Molecular Formula C27H44O9
Molecular Weight 512.6 g/mol
IUPAC Name 3,4-dihydroxy-5-[(8E,10E,14E,16E)-1,2,3,4,5-pentahydroxy-6,20-dimethylhenicosa-8,10,14,16-tetraenyl]oxolan-2-one
Standard InChI InChI=1S/C27H44O9/c1-17(2)15-13-11-9-7-5-4-6-8-10-12-14-16-18(3)19(28)20(29)21(30)22(31)23(32)26-24(33)25(34)27(35)36-26/h5,7-12,14,17-26,28-34H,4,6,13,15-16H2,1-3H3/b7-5+,10-8+,11-9+,14-12+
Standard InChIKey QOXADYBJIYSAHC-MSPXPRSUSA-N
Isomeric SMILES CC(C)CC/C=C/C=C/CC/C=C/C=C/CC(C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O
SMILES CC(C)CCC=CC=CCCC=CC=CCC(C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O
Canonical SMILES CC(C)CCC=CC=CCCC=CC=CCC(C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O
Synonyms utyrolactol B
butyrolactol-B
PubChem Compound 6439478
Last Modified Nov 11 2021
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